Cas no 88487-24-5 (Benzoyl isocyanate, 2-chloro-5-fluoro-)
88487-24-5 structure
Product Name:Benzoyl isocyanate, 2-chloro-5-fluoro-
CAS No:88487-24-5
MF:C8H3ClFNO2
MW:199.566324472427
CID:630917
PubChem ID:13251605
Update Time:2025-04-19
Benzoyl isocyanate, 2-chloro-5-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl isocyanate, 2-chloro-5-fluoro-
- 2-chloro-5-fluorobenzoyl isocyanate
- XUWJYLXSOUADDS-UHFFFAOYSA-N
- 2-chloro-5-fluoro-benzoyl isocyanate
- 88487-24-5
- SCHEMBL10803361
- DTXSID60532074
-
- Inchi: 1S/C8H3ClFNO2/c9-7-2-1-5(10)3-6(7)8(13)11-4-12/h1-3H
- InChI Key: XUWJYLXSOUADDS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(N=C=O)=O)F
Computed Properties
- Exact Mass: 198.9836342g/mol
- Monoisotopic Mass: 198.9836342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.5Ų
Benzoyl isocyanate, 2-chloro-5-fluoro- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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